2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol

• CAS No.: 80018-33-3
• Molecular Formula: C18H19Cl2NO
• Molecular Weight: 336.3 g/mol
• IUPAC Name: 4-chloro-2-[C-(2-chlorophenyl)-N-(3-methylbutan-2-yl)carbonimidoyl]phenol
• InChI: InChI=1S/C18H19Cl2NO/c1-11(2)12(3)21-18(14-6-4-5-7-16(14)20)15-10-13(19)8-9-17(15)22/h4-12,22H,1-3H3
• InChI Key: GVNVXQOAKBLKSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)N=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Description

2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol is an organic compound with a complex structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol typically involves the reaction of 2-chlorobenzaldehyde with 4-chlorophenol in the presence of a suitable base and a catalyst. The reaction conditions often include elevated temperatures and an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of advanced purification techniques such as recrystallization and chromatography is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the aromatic ring, especially in the presence of strong nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products

The major products formed from these reactions include various substituted phenols and chlorinated aromatic compounds .

Scientific Research Applications

2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in developing new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol exerts its effects involves interaction with specific molecular targets. It can inhibit certain enzymes or disrupt cellular processes, leading to its biological activity. The exact pathways and targets are still under investigation .

Comparison with Similar Compounds

Similar Compounds

• 2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-bromophenol
• 2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-fluorophenol
• 2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-iodophenol

Uniqueness

The uniqueness of 2-((1,2-Dimethylpropyl)imino-(2-chlorophenyl)methyl)-4-chlorophenol lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to its analogs .